Cas no 105488-59-3 (Benzenamine,2,2'-[1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diylbis(methylene)]bis-)

Benzenamine,2,2'-[1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diylbis(methylene)]bis- structure
105488-59-3 structure
Product Name:Benzenamine,2,2'-[1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diylbis(methylene)]bis-
CAS No:105488-59-3
MF:C24H36N4O3
MW:428.567646026611
CID:1153971
Update Time:2024-07-27

Benzenamine,2,2'-[1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diylbis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,2'-[1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diylbis(methylene)]bis-
    • Benzenamine, 2,2'-[1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diylbis(methylene)]bis-
    • Inchi: 1S/C24H36N4O3/c25-23-7-3-1-5-21(23)19-27-9-13-29-14-10-28(12-16-31-18-17-30-15-11-27)20-22-6-2-4-8-24(22)26/h1-8H,9-20,25-26H2
    • InChI Key: JBGVZWYIHVBWPA-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2=CC=CC=C2N)CCOCCN(CC2=CC=CC=C2N)CCOCC1

Computed Properties

  • Exact Mass: 428.27898

Experimental Properties

  • Density: 1.120±0.06 g/cm3(Predicted)
  • Boiling Point: 604.9±50.0 °C(Predicted)
  • PSA: 86.21
  • pka: 7.05±0.20(Predicted)
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